3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one

• IUPAC Name: 3-(2-methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one
• InChI: InChI=1S/C16H19NO3/c1-11-6-4-5-9-17(11)15(18)14-10-12-7-2-3-8-13(12)16(19)20-14/h2-3,7-8,11,14H,4-6,9-10H2,1H3
• InChI Key: GEHQMDZFNZMIGO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2CC3=CC=CC=C3C(=O)O2
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one, also known as SCH 23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been used extensively in scientific research to investigate the role of dopamine receptors in various physiological and pathological processes.

Mechanism of Action

3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 acts as a selective antagonist of dopamine D1 receptors, which are widely distributed in the brain and play a critical role in various physiological processes, including motor control, cognition, and reward. By blocking the activity of these receptors, 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 can help researchers understand the role of dopamine in these processes.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 can have a range of biochemical and physiological effects, depending on the specific experimental conditions. For example, it has been shown to reduce the activity of dopamine neurons in the brain, which can lead to changes in behavior and cognition. It has also been shown to affect the activity of other neurotransmitters, such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 in lab experiments is its selectivity for dopamine D1 receptors, which allows researchers to investigate the specific role of these receptors in various physiological and pathological processes. However, one limitation of using 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 is that it can have off-target effects on other receptors and neurotransmitters, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390. One area of interest is the role of dopamine D1 receptors in addiction and substance abuse, as 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 has been shown to be effective in reducing drug-seeking behavior in animal models. Another area of interest is the development of more selective dopamine D1 receptor antagonists, which could help to minimize off-target effects and improve the specificity of experimental results. Additionally, further research is needed to better understand the long-term effects of 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 on brain function and behavior.

Synthesis Methods

The synthesis of 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 involves several steps, including the reaction of 3,4-dihydroisocoumarin with 2-methylpiperidine-1-carbonyl chloride to form the intermediate 3-(2-methylpiperidine-1-carbonyl)-3,4-dihydroisocoumarin. This intermediate is then converted to the final product, 3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390, through a series of chemical reactions.

Scientific Research Applications

3-(2-Methylpiperidine-1-carbonyl)-3,4-dihydroisochromen-1-one 23390 has been widely used in scientific research to investigate the role of dopamine D1 receptors in various physiological and pathological processes. It has been shown to be effective in studying the mechanisms of action of drugs that target dopamine receptors, such as antipsychotic and antidepressant drugs.